Cas no 61131-15-5 (Phosphonic acid, [1-[(1-methylpropyl)amino]ethyl]-, dimethyl ester)

• Product Name: Phosphonic acid, [1-[(1-methylpropyl)amino]ethyl]-, dimethyl ester
• CAS No: 61131-15-5
• MF: C₈H₂₀NO₃P
• MW: 209.223063468933
• CID: 491143
• PubChem ID: 71399142
• Update Time: 2025-04-19

Phosphonic acid, [1-[(1-methylpropyl)amino]ethyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [1-[(1-methylpropyl)amino]ethyl]-, dimethyl ester
• N-(1-dimethoxyphosphorylethyl)butan-2-amine
• Dimethyl {1-[(butan-2-yl)amino]ethyl}phosphonate
• 61131-15-5
• DTXSID60820524

• Inchi： 1S/C8H20NO3P/c1-6-7(2)9-8(3)13(10,11-4)12-5/h7-9H,6H2,1-5H3
• InChI Key： CUMGVAKOISGREG-UHFFFAOYSA-N
• SMILES： P(C(C)NC(C)CC)(=O)(OC)OC

Computed Properties

• Exact Mass: 209.1182
• Monoisotopic Mass: 209.11808050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56
• LogP: 2.59730